5-[(4-acetylphenoxy)methyl]-N-methyl-N-[2-(tetrahydro-2H-pyran-2-yl)ethyl]-3-isoxazolecarboxamide

• IUPAC Name: 5-[(4-acetylphenoxy)methyl]-N-methyl-N-[2-(oxan-2-yl)ethyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C21H26N2O5/c1-15(24)16-6-8-18(9-7-16)27-14-19-13-20(22-28-19)21(25)23(2)11-10-17-5-3-4-12-26-17/h6-9,13,17H,3-5,10-12,14H2,1-2H3
• InChI Key: FPXQEUTUTPQFNG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)OCC2=CC(=NO2)C(=O)N(C)CCC3CCCCO3
• Molecular Formula: C21H26N2O5
• Molecular Weight: 386.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the individual rings, followed by their functionalization and coupling. The exact synthetic route would depend on the desired stereochemistry and the availability of starting materials.

Molecular Structure Analysis

The molecular structure of the compound can be predicted based on its formula and the known structures of its functional groups. The isoxazole ring and the tetrahydropyran ring are likely to be the most rigid parts of the molecule, while the acetyl and phenoxy groups may allow for some conformational flexibility.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the presence of the isoxazole ring, which is a site of aromaticity and potential electrophilic substitution. The acetyl group could undergo nucleophilic acyl substitution or reduction reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups. For example, the presence of the polar acetyl and phenoxy groups could increase its solubility in polar solvents.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, it should be handled with appropriate safety precautions.